N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3-methoxybenzamide

• IUPAC Name: N-[4-[[4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]-3-methoxybenzamide
• InChI: InChI=1S/C28H25N5O5/c1-35-22-6-4-5-20(13-22)27(34)30-21-10-7-18(8-11-21)15-33-16-23(29-17-33)28-31-26(32-38-28)19-9-12-24(36-2)25(14-19)37-3/h4-14,16-17H,15H2,1-3H3,(H,30,34)
• InChI Key: TVJJUMLACOFUGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)C5=CC(=CC=C5)OC)OC
• Molecular Formula: C28H25N5O5
• Molecular Weight: 511.5 g/mol

Description

The compound “N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3-methoxybenzamide” is a complex organic molecule. It contains several functional groups including an oxadiazole ring, an imidazole ring, and methoxy groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the oxadiazole and imidazole rings, and the introduction of the methoxy groups. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and imidazole rings, as well as the methoxy groups, would likely have a significant impact on the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the oxadiazole and imidazole rings, as well as the methoxy groups, could potentially make this compound reactive under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. The presence of the oxadiazole and imidazole rings, as well as the methoxy groups, could potentially influence these properties.

Scientific Research Applications

Radiolabelled Angiotensin II Antagonists

N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3-methoxybenzamide has been explored as a radiolabelled, nonpeptide angiotensin II antagonist. This compound, along with similar ligands, has been prepared for angiotensin II, AT1 receptor imaging. These compounds demonstrate potential in medical imaging and diagnostics, particularly in the context of cardiovascular research (Hamill et al., 1996).

Antimicrobial and Antioxidant Agents

Derivatives of N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3-methoxybenzamide have been synthesized and studied for their antimicrobial and antioxidant activities. Some specific derivatives have demonstrated significant efficacy as antimicrobial compounds, along with potent hydrogen peroxide scavenging activity, indicating their potential use in antimicrobial and antioxidant therapies (Malhotra et al., 2013).

Anticancer Research

In anticancer research, certain substituted derivatives of this compound have been synthesized and evaluated for their efficacy against various cancer cell lines, including breast, lung, colon, and ovarian cancer. These studies have shown moderate to excellent anticancer activity, highlighting the potential of these compounds in cancer treatment and research (Ravinaik et al., 2021).

Lipase and α-Glucosidase Inhibition

Research has also been conducted on the inhibition of lipase and α-glucosidase by novel heterocyclic compounds derived from N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3-methoxybenzamide. Certain synthesized compounds have shown the best anti-lipase and anti-α-glucosidase activity, suggesting their potential application in treating metabolic disorders (Bekircan et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would likely involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for exposure. Proper handling and storage procedures would be necessary to minimize any risks.

Future Directions

The future directions for research on this compound could include further studies to better understand its properties and potential applications. This could involve additional synthesis and characterization studies, as well as investigations into its biological activity.